Cas no 2138063-71-3 (3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one)

• Product Name: 3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one
• CAS No: 2138063-71-3
• MF: C₁₀H₁₅ClF₂O
• MW: 224.675309419632
• CID: 6373273
• PubChem ID: 165490815
• Update Time: 2025-06-08

3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one
• EN300-1156635
• 2138063-71-3
• 3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one

• Inchi： 1S/C10H15ClF2O/c1-7-2-3-9(14)6-8(7)4-5-10(11,12)13/h7-8H,2-6H2,1H3
• InChI Key： SDTACRPAFBWIBM-UHFFFAOYSA-N
• SMILES： ClC(CCC1CC(CCC1C)=O)(F)F

Computed Properties

• Exact Mass: 224.0779491g/mol
• Monoisotopic Mass: 224.0779491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one

Comprehensive Overview of 3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one (CAS No. 2138063-71-3)

3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one is a specialized organic compound with a unique molecular structure, combining a cyclohexanone core with a chloro-difluoropropyl substituent. This compound, identified by its CAS number 2138063-71-3, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in intermediate synthesis. The presence of both chloro and difluoro groups in its structure enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, the demand for fluorinated compounds like 3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one has surged, driven by their role in developing advanced materials and bioactive molecules. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, topics frequently searched in AI-driven drug discovery platforms. The compound’s methylcyclohexanone backbone also aligns with trends in sustainable chemistry, as it can be derived from renewable resources.

The synthesis of CAS 2138063-71-3 involves multi-step organic reactions, often starting from readily available precursors like 4-methylcyclohexanone. Its chloro-difluoropropyl side chain is introduced via nucleophilic substitution or radical reactions, methodologies widely discussed in green chemistry forums. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a common query among analytical chemists.

From an industrial perspective, 3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one is explored for its utility in crop protection formulations, addressing global concerns about food security. Its structural motifs are analogous to those in agrochemical intermediates, a hot topic in precision agriculture discussions. Additionally, its stability under various pH conditions makes it a candidate for controlled-release formulations, another trending search term in material science.

Environmental and safety profiles of fluorinated compounds are rigorously evaluated, and this compound is no exception. Studies focus on its biodegradability and ecotoxicology, aligning with ESG (Environmental, Social, and Governance) criteria—a frequently searched term in corporate sustainability reports. Regulatory compliance, particularly under REACH and FDA guidelines, is another critical aspect explored by manufacturers.

In summary, 3-(3-Chloro-3,3-difluoropropyl)-4-methylcyclohexan-1-one (CAS 2138063-71-3) represents a versatile chemical entity with broad applications in life sciences and industrial chemistry. Its relevance to drug development, sustainable agriculture, and green synthesis ensures its continued prominence in scientific literature and patent filings. As research advances, this compound may unlock new possibilities in tailored molecular design, a frontier in modern chemistry.